Cas no 958357-91-0 (5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine)
5-Bromo-6-methyl-3-(2-(trimethylsilyl)ethynyl)pyridin-2-amine is a versatile pyridine derivative featuring a bromo substituent at the 5-position and a trimethylsilyl-protected ethynyl group at the 3-position, along with an amino group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Sonogashira or Suzuki couplings, due to its reactive bromo and ethynyl functionalities. The trimethylsilyl group enhances stability and facilitates selective deprotection for further functionalization. Its structural features make it useful in pharmaceutical and agrochemical research, enabling the construction of complex heterocyclic frameworks. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups offers tunable reactivity for diverse synthetic applications.
958357-91-0 structure
Product Name:5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine
CAS No:958357-91-0
MF:C11H15BrN2Si
MW:283.23970246315
MDL:MFCD28401157
CID:5240233
Update Time:2025-07-02
5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, 5-bromo-6-methyl-3-[2-(trimethylsilyl)ethynyl]-
- 5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine
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- MDL： MFCD28401157
- Inchi： 1S/C11H15BrN2Si/c1-8-10(12)7-9(11(13)14-8)5-6-15(2,3)4/h7H,1-4H3,(H2,13,14)
- InChI Key： BKUMRXJJUYIKRA-UHFFFAOYSA-N
- SMILES： C1(N)=NC(C)=C(Br)C=C1C#C[Si](C)(C)C
5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-309076-1.0g |
5-bromo-6-methyl-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine |
958357-91-0 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-309076-1g |
5-bromo-6-methyl-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine |
958357-91-0 | 1g |
$0.0 | 2023-09-05 |
5-bromo-6-methyl-3-2-(trimethylsilyl)ethynylpyridin-2-amine Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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